TiO2/SO42−: an efficient and convenient catalyst for preparation of aromatic oximes
Green Chemistry Pub Date: 2001-07-26 DOI: 10.1039/B102067F
Abstract
TiO2/SO42− solid superacid is an efficient reusable heterogeneous catalyst for the synthesis of aromatic oximes. Both aromatic aldehydes and ketones gave satisfactory results under mild and solvent free conditions. It is friendly to the environment.
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